4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-4-[(2-methoxyphenyl)methylidene]-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C18H14N2O5/c1-11-7-8-13(10-15(11)20(22)23)17-19-14(18(21)25-17)9-12-5-3-4-6-16(12)24-2/h3-10H,1-2H3/b14-9-
• InChI Key: YWPGPSXCAOSPMZ-ZROIWOOFSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=CC3=CC=CC=C3OC)C(=O)O2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=N/C(=C\C3=CC=CC=C3OC)/C(=O)O2)[N+](=O)[O-]
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol

Description

4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one, also known as MBMNO, is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer cell proliferation.
Biochemical and Physiological Effects:
4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the modulation of oxidative stress pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one for lab experiments is its relatively simple synthesis method, which allows for large-scale production. However, one limitation of 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one is its potential toxicity, which must be carefully considered when conducting experiments.

Future Directions

There are many potential future directions for research on 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one, including further studies on its mechanism of action, the development of more potent analogs, and the exploration of its potential applications in other scientific research fields. Additionally, more research is needed to fully understand the safety and toxicity profile of 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one.

Synthesis Methods

4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one can be synthesized through a multi-step process involving the reaction of 2-amino-4-methyl-3-nitrophenol with 2-methoxybenzaldehyde in the presence of acetic acid and sodium acetate. The resulting product is then treated with phosphorus oxychloride and triethylamine to yield 4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one.

Scientific Research Applications

4-(2-methoxybenzylidene)-2-(4-methyl-3-nitrophenyl)-1,3-oxazol-5(4H)-one has been studied extensively for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.